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2-Undecanone Solubility Data & Handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Undecanone

CAS No.: 112-12-9

Cat. No.: S560417

The table below summarizes key physicochemical and solubility data for 2-Undecanone to assist in your

experimental planning [1].

Property Value |/ Description

CAS Number 112-12-9 [1]
Molecular Formula C11H220 [1]

Molecular Weight 170.29 g/mol [1]

Appearance Colorless to light yellow liquid [1]
Recommended Stable at ambient temperature for short-term shipping; for long-term, store at
Storage -20°C in a sealed container protected from moisture [1]

Solubility in DMSO  ~100 mg/mL (~587.20 mM) [1]

Experimental Protocols

Stock Solution Preparation in DMSO
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This protocol is for preparing a 100 mg/mL stock solution of 2-Undecanene in DMSO, which can be diluted

further for assays [1].
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Preparation of Working Solution in Aqueous Buffer
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This workflow describes diluting the DMSO stock solution into a 2.5 mg/mL working concentration for

biological assays using a co-solvent system [1].
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Frequently Asked Questions

e What is the maximum solubility of 2-Undecanone in DMSO? The solubility is approximately 100
mg/mL (587.20 mM) at room temperature. This high concentration is typically sufficient for creating

concentrated stock solutions for most research applications [1].
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e Why is DMSO the preferred solvent for 2-Undecanone in biological assays? DMSO is a polar
aprotic solvent capable of dissolving both polar and non-polar compounds like 2-Undecanone [2]. It
is also miscible with water and cell culture media, facilitating the creation of working solutions for
cell-based studies [2] [3]. Its ability to penetrate tissues makes it useful in transdermal drug delivery

research [3].

¢ My 2-Undecanone solution in DMSO has turned yellow. Is it still usable? A light yellow color is
noted in the appearance and may not indicate degradation, but a dark yellow or cloudy solution
suggests issues [1]. Confirm preparation steps were followed correctly and check storage conditions

and time.

e How should I store my 2-Undecanone stock solutions, and what is their shelf life? For long-term
stability, aliquot and store stock solutions at -20°C [1]. When handled properly, a DMSO stock
solution can be stable for up to 6 months at -80°C or 1 month at -20°C [1]. Always use sealed

containers to prevent absorption of moisture, which can affect solution stability [1].

e The compound precipitates when I dilute my DMSO stock into an aqueous buffer. How can I
prevent this? Precipitation is common when diluting a organic solvent stock into aqueous media.
Using a co-solvent system like 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline can

maintain solubility [1]. Ensure you add co-solvents sequentially and mix thoroughly at each step.

Troubleshooting Guide

Issue Possible Cause Solution

Low Solubility / Poor solvent choice, rapid Use recommended DMSO stock concentration. Dilute

Precipitation dilution, final DMSO slowly into aqueous buffer with co-solvents. Ensure

concentration too low. the final DMSO concentration is sufficiently high to

maintain solubility but not toxic to cells (typically 0.1-
1%).

Inconsistent Crystallization of Visually check for precipitation before and during

Experimental compound in assay assays. Prepare fresh stock solutions or use

Results medium, degradation of previously aliquoted and properly stored stocks.

stock solution.
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Issue Possible Cause Solution

High DMSO can affect some Include a DMSO-only vehicle control in all
Background in assay chemistries or experiments at the same concentration as your test
Assays interact with plasticware. samples to account for any solvent effects.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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